Cas no 502496-24-4 (4-Bromo-2-fluorophenylhydrazine hydrochloride)

4-Bromo-2-fluorophenylhydrazine hydrochloride is a halogenated phenylhydrazine derivative commonly employed as a versatile intermediate in organic synthesis and pharmaceutical research. Its key structural features—a bromo and fluoro substituent on the aromatic ring—enhance reactivity and selectivity in coupling reactions, such as the synthesis of indoles, pyrazoles, and other heterocyclic compounds. The hydrochloride salt form improves stability and handling, ensuring consistent performance in synthetic applications. This compound is particularly valuable in medicinal chemistry for the development of bioactive molecules due to its ability to introduce both halogen and hydrazine functionalities. High purity grades are available to meet rigorous research and industrial requirements.
4-Bromo-2-fluorophenylhydrazine hydrochloride structure
502496-24-4 structure
Product Name:4-Bromo-2-fluorophenylhydrazine hydrochloride
CAS No:502496-24-4
MF:C6H7BrClFN2
MW:241.488582849503
MDL:MFCD03094166
CID:366430
PubChem ID:17389545
Update Time:2025-06-07

4-Bromo-2-fluorophenylhydrazine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (4-Bromo-2-fluorophenyl)hydrazine hydrochloride
    • 4-Bromo-2-fluorophenylhydrazine Hydrochloride
    • 4-Bromo-2-fluorophenylhydrazine HCl
    • 5-Bromo-2-fluorophenylhydrazine hydrochloride
    • (5-BROMO-2-FLUORO-PHENYL)-HYDRAZINE HYDROCHLORIDE
    • 1-(4-Bromo-2-fluorophenyl)hydrazine hydrochloride
    • 4-Bromo-2-fluorophenyl-hydrazine Monohydrochloride
    • (4-BROMO-2-FLUOROPHENYL)HYDRAZINE HCL
    • 2-FLUORO-4-BROMOPHENYLHYDRAZINE HYDROCHLORIDE
    • PubChem4467
    • C6H6BrFN2.ClH
    • SBB064443
    • M
    • (4-Bromo-2-fluoro-phenyl)-hydrazine hydrochloride
    • DS-12618
    • SCHEMBL1584021
    • SY022156
    • EN300-68666
    • AKOS005143657
    • 502496-24-4
    • FT-0654050
    • CS-W002998
    • 4-Bromo-2-fluorophenylhydrazine, HCl
    • (4-bromo-2-fluorophenyl)hydrazine;hydrochloride
    • DTXSID40589581
    • SB37370
    • 2-Fluoro-4-bromophenylhydrazine Hydrochloride;(5-Bromo-2-fluoro-phenyl)-hydrazine hydrochloride;(4-Bromo-2-fluorophenyl)hydrazine hydrochloride
    • 4-Bromo-2-fluorophenylhydrazine hydrochloride, AldrichCPR
    • (4-Bromo-2-fluorophenyl)hydrazine--hydrogen chloride (1/1)
    • (4-bromo-2-fluorophenyl)hydrazinehydrochloride
    • MFCD03094166
    • A21548
    • DB-071141
    • 4-Bromo-2-fluorophenylhydrazine hydrochloride
    • MDL： MFCD03094166
    • Inchi： 1S/C6H6BrFN2.ClH/c7-4-1-2-6(10-9)5(8)3-4;/h1-3,10H,9H2;1H
    • InChI Key： LGMMJMDBRQXPIQ-UHFFFAOYSA-N
    • SMILES： BrC1C=CC(=C(C=1)F)NN.Cl

Computed Properties

  • Exact Mass: 239.94700
  • Monoisotopic Mass: 239.94652g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 112
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38

Experimental Properties

  • Boiling Point: 247.4°C at 760 mmHg
  • Flash Point: 103.4°C
  • PSA: 38.05000
  • LogP: 3.44910

4-Bromo-2-fluorophenylhydrazine hydrochloride Security Information

4-Bromo-2-fluorophenylhydrazine hydrochloride Customs Data

  • HS CODE：2928000090
  • Customs Data：

    China Customs Code:

    2928000090

    Overview:

    2928000090 Other hydrazine(Hydrazine)And chlorhexidine(hydroxylamine)Organic derivatives of.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2928000090 other organic derivatives of hydrazine or of hydroxylamine VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

4-Bromo-2-fluorophenylhydrazine hydrochloride Pricemore >>

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